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Compound of Interest

Compound Name: 2-Propyl-1-pentanol

Cat. No.: B1345608 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential thermophysical

properties of 2-propyl-1-pentanol (C₈H₁₈O), a branched-chain alcohol with applications in

various scientific and industrial fields, including its potential use as a solvent or excipient in

drug development. The data presented herein is compiled from critically evaluated sources and

is intended to be a valuable resource for researchers and professionals requiring accurate

physical property data for modeling, process design, and formulation development.

Core Thermophysical Data
The following tables summarize the key thermophysical properties of 2-propyl-1-pentanol.
The data has been aggregated from various reputable sources, and efforts have been made to

provide the most accurate and well-documented values.

Table 1: Identification and General Properties

Property Value Source

Chemical Formula C₈H₁₈O

Molecular Weight 130.23 g/mol [1]

CAS Number 58175-57-8

Appearance Colorless liquid
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Table 2: Temperature-Dependent Properties
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Property
Temperatur
e (K)

Pressure
(kPa)

Value Units Source

Boiling Point 298.15 101.325
452.15 -

453.15
K [1][2]

Liquid

Density
298.15 101.325 830 kg/m ³

Liquid

Viscosity
270 Saturation 1.45E-02 Pa·s [3]

300 Saturation 4.68E-03 Pa·s [3]

400 Saturation 6.09E-04 Pa·s [3]

500 Saturation 2.13E-04 Pa·s [3]

600 Saturation 1.12E-04 Pa·s [3]

Liquid

Thermal

Conductivity

200 Saturation 1.57E-01 W/(m·K) [3]

300 Saturation 1.39E-01 W/(m·K) [3]

400 Saturation 1.21E-01 W/(m·K) [3]

500 Saturation 1.03E-01 W/(m·K) [3]

Ideal Gas

Heat

Capacity (Cp)

200
Not

Applicable
1.95E+02 J/(mol·K) [3]

300
Not

Applicable
2.58E+02 J/(mol·K) [3]

400
Not

Applicable
3.20E+02 J/(mol·K) [3]

500
Not

Applicable
3.75E+02 J/(mol·K) [3]
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600
Not

Applicable
4.22E+02 J/(mol·K) [3]

Table 3: Other Physical Properties

Property Value Units Conditions Source

Refractive Index

(n_D)
1.43 293.15 K

Surface Tension

Data not

available in

searched

literature

mN/m

Experimental Protocols
The following sections detail the generalized experimental methodologies for determining the

key thermophysical properties of liquids like 2-propyl-1-pentanol. While the specific apparatus

and conditions used to generate the data in the tables may have varied, these protocols

represent standard and widely accepted techniques.

Density Measurement (Pycnometer Method)
The density of a liquid can be accurately determined using a pycnometer, a glass flask with a

precise volume.

Methodology:

Cleaning and Drying: The pycnometer and its stopper are thoroughly cleaned with a suitable

solvent (e.g., acetone or ethanol) and dried completely.

Mass of Empty Pycnometer: The mass of the empty, dry pycnometer with its stopper is

accurately measured using an analytical balance.

Mass of Pycnometer with Water: The pycnometer is filled with distilled, deionized water of a

known temperature. The stopper is carefully inserted, ensuring any excess water is expelled
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through the capillary. The exterior of the pycnometer is dried, and its mass is measured.

Mass of Pycnometer with Sample: The pycnometer is emptied, dried, and then filled with 2-
propyl-1-pentanol at the same temperature as the water. The mass of the filled pycnometer

is measured.

Calculation: The density of the sample is calculated using the following formula:

Density_sample = (Mass_sample / Mass_water) * Density_water

Preparation

Calibration with Water

Measurement of Sample

Calculation

Clean and dry pycnometer

Weigh empty pycnometer (m1)

Fill with distilled water at known temperature

Weigh pycnometer with water (m2)

Fill with 2-Propyl-1-pentanol at the same temperature

Weigh pycnometer with sample (m3)

Calculate mass of water (m2 - m1) Calculate mass of sample (m3 - m1)

Calculate density of sample

Click to download full resolution via product page

Workflow for Density Measurement using a Pycnometer.

Viscosity Measurement (Ostwald Viscometer)
The viscosity of a liquid can be determined by measuring the time it takes for a known volume

of the liquid to flow through a capillary of a known dimension in an Ostwald viscometer.
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Methodology:

Cleaning and Drying: The viscometer is cleaned with a suitable solvent and dried thoroughly.

Sample Loading: A precise volume of 2-propyl-1-pentanol is introduced into the larger bulb

of the viscometer.

Temperature Equilibration: The viscometer is placed in a constant-temperature bath until the

sample reaches the desired temperature.

Flow Time Measurement: The liquid is drawn up into the other arm of the viscometer above

the upper timing mark. The time taken for the liquid meniscus to fall from the upper to the

lower timing mark is measured accurately using a stopwatch.

Reference Measurement: The process is repeated with a reference liquid of known viscosity

(e.g., water) at the same temperature.

Calculation: The viscosity of the sample is calculated using the following equation: η_sample

= (ρ_sample * t_sample / ρ_ref * t_ref) * η_ref where η is the viscosity, ρ is the density, and t

is the flow time.
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Setup

Measurement

Reference Measurement

Calculation

Clean and dry Ostwald viscometer

Load sample into viscometer

Place in constant temperature bath

Draw liquid above upper mark

Measure flow time between marks (t_sample)

Repeat with reference liquid (e.g., water)

Use densities of sample and reference

Measure flow time of reference (t_ref)

Calculate viscosity of sample

Click to download full resolution via product page

Workflow for Viscosity Measurement using an Ostwald Viscometer.

Surface Tension Measurement (Pendant Drop Method)
The pendant drop method is an optical technique used to determine the surface tension of a

liquid. It involves analyzing the shape of a drop of the liquid suspended from a needle tip.

Methodology:

Apparatus Setup: A syringe with a needle of a specific diameter is filled with 2-propyl-1-
pentanol. The syringe is mounted vertically in a holder with a light source behind it and a

camera in front.

Droplet Formation: A small droplet of the liquid is carefully dispensed from the needle tip.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1345608?utm_src=pdf-body-img
https://www.benchchem.com/product/b1345608?utm_src=pdf-body
https://www.benchchem.com/product/b1345608?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Image Capture: A high-resolution image of the pendant drop is captured by the camera.

Shape Analysis: The profile of the drop is analyzed using specialized software. The software

fits the shape of the drop to the Young-Laplace equation, which relates the shape of the drop

to the surface tension, gravitational force, and the density difference between the liquid and

the surrounding medium (usually air).

Calculation: The software calculates the surface tension based on the analysis of the drop's

shape.

Apparatus Setup

Measurement

Data Analysis

Fill syringe with 2-Propyl-1-pentanol

Mount syringe with needle

Position light source and camera

Form a pendant drop at the needle tip

Capture high-resolution image of the drop

Analyze drop profile using software

Fit drop shape to Young-Laplace equation

Calculate surface tension

Click to download full resolution via product page

Workflow for Surface Tension Measurement using the Pendant Drop Method.

Heat Capacity Measurement (Differential Scanning
Calorimetry - DSC)
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Differential Scanning Calorimetry is a thermal analysis technique used to measure the amount

of heat required to increase the temperature of a sample.

Methodology:

Sample Preparation: A small, accurately weighed sample of 2-propyl-1-pentanol is
hermetically sealed in a DSC pan. An empty sealed pan is used as a reference.

Instrument Setup: The DSC instrument is calibrated for temperature and heat flow using

standard materials.

Baseline Measurement: A baseline scan is performed with two empty pans to determine the

heat flow difference between the sample and reference holders.

Sapphire Scan: A scan is performed with a sapphire standard of known heat capacity to

determine the calibration factor.

Sample Scan: The sample pan and the empty reference pan are placed in the DSC cell. The

sample is subjected to a controlled temperature program (e.g., heating at a constant rate).

Data Analysis: The heat flow to the sample is measured as a function of temperature. The

heat capacity of the sample is calculated by comparing the heat flow of the sample to that of

the sapphire standard, after correcting for the baseline.
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Preparation

Calibration & Baseline

Sample Measurement

Data Analysis

Weigh and seal sample in DSC pan

Prepare empty reference pan

Perform baseline scan with empty pans

Perform scan with sapphire standard

Place sample and reference pans in DSC

Run controlled temperature program

Measure heat flow to sample vs. temperature

Compare with sapphire and baseline data

Calculate specific heat capacity

Click to download full resolution via product page

Workflow for Heat Capacity Measurement using Differential Scanning Calorimetry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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